Cas no 2408429-99-0 (4-Methyl-Oxazole-5-boronic acid)

• Product Name: 4-Methyl-Oxazole-5-boronic acid
• CAS No: 2408429-99-0
• MF: C₄H₆BNO₃
• MW: 126.906341075897
• MDL: MFCD32632495
• CID: 4776687
• Update Time: 2026-02-26

4-Methyl-Oxazole-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-Oxazole-5-boronic acid
• SB36080
• 4-Methyl-Oxazole-5-boronic acid

• MDL： MFCD32632495
• Inchi： 1S/C4H6BNO3/c1-3-4(5(7)8)9-2-6-3/h2,7-8H,1H3
• InChI Key： NJXCEUPMUPRAOY-UHFFFAOYSA-N
• SMILES： O1C=NC(C)=C1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.8
• Topological Polar Surface Area: 66.5

Additional information on 4-Methyl-Oxazole-5-boronic acid

4-Methyl-Oxazole-5-boronic Acid (CAS No. 2408429-99-0): A Versatile Boronic Acid Derivative for Modern Chemistry

4-Methyl-Oxazole-5-boronic acid (CAS No. 2408429-99-0) is a specialized boronic acid derivative that has gained significant attention in synthetic chemistry, pharmaceutical research, and material science. This compound, characterized by its unique oxazole-boronic acid structure, serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, a widely used method for carbon-carbon bond formation. Its molecular formula, C₄H₆BNO₃, highlights its compact yet highly functionalized nature, making it an attractive reagent for researchers exploring heterocyclic chemistry and drug discovery.

The growing interest in 4-Methyl-Oxazole-5-boronic acid is driven by its compatibility with modern green chemistry principles. As industries shift toward sustainable practices, this compound's role in catalytic processes and low-waste synthesis aligns with global trends. Recent studies have explored its potential in bioconjugation and proteolysis-targeting chimeras (PROTACs), addressing the rising demand for innovative therapeutic strategies. The boronic acid moiety in this compound enables selective interactions with biological targets, a feature increasingly exploited in precision medicine applications.

From a structural perspective, the methyl-oxazole core contributes to the compound's stability while the boronic acid group provides reactivity. This dual functionality allows 4-Methyl-Oxazole-5-boronic acid to participate in diverse transformations, including aryl-aryl couplings and heteroaryl syntheses. Its solubility profile—moderate in polar organic solvents like dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF)—makes it practical for laboratory use. Researchers frequently inquire about its storage conditions (recommended at 2-8°C under inert atmosphere) and handling precautions, reflecting the compound's sensitivity to moisture.

The commercial significance of 4-Methyl-Oxazole-5-boronic acid continues to expand, particularly in the pharmaceutical intermediates market. Analysts note increased procurement for kinase inhibitor development and antibody-drug conjugate (ADC) research. Patent landscapes reveal its incorporation in novel anticancer agents and antiviral compounds, responding to urgent healthcare needs. Suppliers often highlight its high purity grades (≥95% by HPLC) and batch-to-batch consistency as key selling points for GMP-compliant production.

Emerging applications in material science further distinguish this compound. Its ability to form self-assembled monolayers (SAMs) on metal surfaces has sparked interest in organic electronics and sensor technologies. The oxazole ring contributes to electron transport properties, while the boronic acid group enables surface functionalization—a combination valuable for developing conductive polymers and molecular recognition systems. These interdisciplinary uses position 4-Methyl-Oxazole-5-boronic acid at the intersection of chemistry and nanotechnology.

Quality control protocols for 4-Methyl-Oxazole-5-boronic acid typically involve NMR spectroscopy (particularly ¹¹B and ¹³C NMR), mass spectrometry, and HPLC analysis. The compound's melting point range (typically 180-185°C with decomposition) and spectral fingerprints serve as critical identification parameters. Manufacturers increasingly provide detailed technical data sheets and structure-activity relationship (SAR) data to support research applications, addressing the pharmaceutical industry's demand for well-characterized building blocks.

Current research trends involving 4-Methyl-Oxazole-5-boronic acid focus on catalyst-free coupling reactions and flow chemistry applications. The compound's compatibility with continuous manufacturing processes makes it particularly relevant for industrial-scale API synthesis. Recent publications demonstrate its utility in constructing polycyclic aromatic systems and functionalized arenes, with particular emphasis on atom-economic transformations. These developments respond to the chemical industry's push toward cost-effective and environmentally benign synthetic methodologies.

The regulatory status of 4-Methyl-Oxazole-5-boronic acid remains favorable for research use, with no significant restrictions or special permits required in most jurisdictions. However, proper laboratory safety measures should always be observed when handling boronic acid derivatives. The compound's toxicological profile suggests standard precautions—use of personal protective equipment (PPE) and adequate ventilation—are sufficient for routine laboratory work, making it accessible to academic and industrial researchers alike.

Looking ahead, the demand for 4-Methyl-Oxazole-5-boronic acid is projected to grow in parallel with advancements in targeted drug delivery and smart materials. Its structural versatility continues to inspire novel applications, from bioorthogonal chemistry to molecular imaging probes. As synthetic methodologies evolve, this compound will likely maintain its status as a valuable tool for medicinal chemists and material scientists seeking to address complex challenges in their respective fields.